Cas no 215868-66-9 (1H-1,2,3-Triazole-4-carboxylicacid, 1-ethyl-, methyl ester)

• Product Name: 1H-1,2,3-Triazole-4-carboxylicacid, 1-ethyl-, methyl ester
• CAS No: 215868-66-9
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 243199
• PubChem ID: 18361861
• Update Time: 2025-04-19

1H-1,2,3-Triazole-4-carboxylicacid, 1-ethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylicacid, 1-ethyl-, methyl ester
• 1H-1,2,3-Triazole-4-carboxylicacid,1-ethyl-,methylester(9CI)
• methyl 1-ethyl-1H-1,2,3-triazole-4-carboxylate
• methyl 1-ethyltriazole-4-carboxylate
• FT-0731716
• DTXSID40593108
• 215868-66-9
• SCHEMBL7424494

• Inchi： 1S/C6H9N3O2/c1-3-9-4-5(7-8-9)6(10)11-2/h4H,3H2,1-2H3
• InChI Key： CWFLOEPIVBDSOB-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN(CC)N=N1)=O

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles